Cas no 850793-26-9 (Benzaldehyde, 4-(3-fluoro-5-methoxyphenoxy)-2-methyl-)

850793-26-9 structure
Product name:Benzaldehyde, 4-(3-fluoro-5-methoxyphenoxy)-2-methyl-
Benzaldehyde, 4-(3-fluoro-5-methoxyphenoxy)-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde, 4-(3-fluoro-5-methoxyphenoxy)-2-methyl-
- SCHEMBL4517156
- DTXSID401214000
- 4-(3-Fluoro-5-methoxy-phenoxy)-2-methyl-benzaldehyde
- KNLYBYVJKVNQRR-UHFFFAOYSA-N
- 850793-26-9
-
- Inchi: InChI=1S/C15H13FO3/c1-10-5-13(4-3-11(10)9-17)19-15-7-12(16)6-14(8-15)18-2/h3-9H,1-2H3
- InChI Key: KNLYBYVJKVNQRR-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 260.08487243Da
- Monoisotopic Mass: 260.08487243Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.5Ų
- XLogP3: 3.3
Benzaldehyde, 4-(3-fluoro-5-methoxyphenoxy)-2-methyl- Related Literature
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Honghong Zhang,Zuo Xiao,Jeromy J. Rech,Helin Niu,Wei You,Liming Ding Mater. Chem. Front., 2018,2, 700-703
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Hong Zhao,Jian Wang,Chi Chen,Dengjie Chen,Yang Gao,Mattia Saccoccio RSC Adv., 2016,6, 64258-64265
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Feng Lin,Qiuling Song,Yuyu Gao,Xiuling Cui RSC Adv., 2014,4, 19856-19860
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Adriano Ambrosi,Martin Pumera Chem. Soc. Rev., 2016,45, 2740-2755
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Yan Li,Fanping Shi,Nan Cai,Xingguang Su New J. Chem., 2015,39, 6092-6098
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